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Abstract

Benzo[h]quinoline, a heterocyclic aromatic compound, is a molecule of significant interest
across various scientific disciplines, including medicinal chemistry, materials science, and
analytical chemistry. This document provides a comprehensive technical overview of its core
properties, analytical characterization, synthesis protocols, and key applications. Quantitative
data are presented in structured tables for clarity. Detailed experimental methodologies and
graphical representations of workflows and mechanisms are included to support advanced
research and development activities.

Chemical Identity and Physicochemical Properties

Benzo[h]quinoline is a polycyclic aromatic hydrocarbon in which a benzene ring is fused to
the 'h' side of a quinoline molecule. Its unique structure imparts notable chemical and physical
properties.

CAS Number: 230-27-3[1][2][3]

Synonyms: 4-Azaphenanthrene, 7,8-Benzoquinoline, a-Naphthoquinoline[1]

Structural and Molecular Data
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The fundamental structural and molecular characteristics of Benzo[h]quinoline are

summarized below.

Property Value Source
Molecular Formula CisHoN [2]
Molecular Weight 179.22 g/mol [1][2]

Canonical SMILES

C1=CC=C2C(=C1)C=CC3=C2
N=CC=C3

[4]

WZIYKHNJTSNBHV-
InChl Key [5]
UHFFFAOYSA-N
White to light yellow crystalline
Appearance [1][6]

powder

Physical and Thermodynamic Properties

Key physical and thermodynamic data are crucial for experimental design and application

development.
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Property Value Unit Source
Melting Point 48 - 54 °C [1]
Boiling Point 338 -340.8 °C [1][517]
Flash Point 113 -155.9 °C [21[41[7]
Density ~1.2 g/cm3 [7]
Water Solubility (logS)  -4.85 mol/L [8]
Octanol/Water

N 3.388-3.43 [5]18]
Partition Coeff. (logP)
Enthalpy of Fusion

14.10 kJ/mol [8]

(AfusH)
Enthalpy of

o 80.80 - 90.20 kJ/mol [8]
Sublimation (AsubH°®)
lonization Energy 8.04 - 8.30 eV [8]

Solubility Profile

Benzo[h]quinoline exhibits varied solubility depending on the solvent's polarity. A derivative,
Benzo[h]quinoline-5,6-dione, shows good solubility in polar aprotic solvents like DMSO and
DMF.[9] 10-Hydroxybenzo[h]quinoline is reported to be soluble in acetone, chloroform, and
ethyl acetate.[10] Benzo[h]quinoline itself is soluble in methanol.[11]

Spectroscopic and Analytical Data

Analytical characterization is fundamental for structure confirmation and purity assessment.
High-Performance Liquid Chromatography (HPLC) is a preferred method for analysis.[12][13]

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed information about the molecular structure.

* H NMR: Data is available and can be used to identify the protons in the aromatic structure.
[14][15][16]
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e 13C NMR: Provides information on the carbon skeleton of the molecule.[14][17][18]

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify functional groups. The IR spectrum of Benzo[h]quinoline is
characterized by C-H wagging modes around 800 cm~1.[19] Protonation or ionization affects
the spectrum by decreasing the intensity of these modes and increasing intensities in the 1000
cm~1to 1800 cm~! range.[19] The NIST WebBook provides access to its gas-phase IR
spectrum.[3][20][21]

UV-Vis Spectroscopy

UV-Vis spectroscopy reveals information about the electronic transitions within the molecule.
Benzo[h]quinoline and its derivatives are known for their fluorescent properties, making UV-
Vis and fluorescence spectroscopy key analytical tools.[1][22] Studies on 10-
hydroxybenzo[h]quinoline show distinct absorption and emission spectra that are solvent-
dependent.[23][24]

Experimental Protocols: Synthesis Methodologies

The synthesis of the Benzo[h]quinoline core and its derivatives can be achieved through
several methods.

One-Pot Multicomponent Synthesis of Arylated
Tetrahydrobenzo[h]quinoline-3-carbonitrile Derivatives

This protocol outlines an efficient method for synthesizing functionalized Benzo[h]quinoline
derivatives which have shown potential as antidiabetic agents.[25]

o Materials:

o

6-methoxy-3,4-dihydronaphthalen-1(2H)-one (1 mmol)

[¢]

Ethyl cyanoacetate (1.1 mmol)

[e]

Appropriate aromatic aldehydes (1 mmol)

o

Ammonium acetate (1 mmol)
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o n-Butanol (20 ml)

e Procedure:

[e]

Combine 6-methoxy-3,4-dihydronaphthalen-1(2H)-one, ethyl cyanoacetate, the selected
aldehyde, and ammonium acetate in a 100 ml round-bottomed flask.

o Add n-butanol as the solvent.
o Reflux the mixture.

o Monitor the reaction progress using Thin Layer Chromatography (TLC) with a
DCM:methanol mobile phase.

o Upon completion, proceed with product isolation and purification.

o Characterize the final compounds using NMR (*H, 13C) and mass spectrometry (EI-MS,
HREI-MS).[25]

Synthesis via Friedlander Condensation

The Friedlander methodology can be employed to introduce Benzo[h]quinoline subunits into
larger molecular architectures. This involves the condensation of an amino aldehyde with a
compound containing an acetyl group. For example, 1-amino-2-naphthalenecarbaldehyde can
be condensed with various acetylaromatics to yield the corresponding Benzo[h]quinoline
derivatives.[26]
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Caption: General workflow for the synthesis and purification of Benzo[h]quinoline derivatives.

Biological Activity and Applications

Benzo[h]quinoline's rigid, planar structure and the presence of a nitrogen atom make it a
versatile scaffold for various applications.

Medicinal Chemistry and Drug Development

e Anticancer Potential: The planar aromatic system of Benzo[h]quinoline allows it to
intercalate into DNA, making it a subject of interest in cancer research for its potential as a
therapeutic agent.[1] It has been shown to bind to enzymes like DNA polymerase 3 and
topoisomerase 11.[4]

» Antidiabetic Properties: Certain derivatives of tetrahydrobenzo[h]quinoline have
demonstrated potent inhibitory activity against a-amylase and a-glucosidase, key enzymes in
carbohydrate metabolism, suggesting potential for developing new antidiabetic drugs.[25]

o Cytotoxicity: The compound exhibits significant cytotoxicity against cancer cells, a property
explored in the development of novel chemotherapeutics.[4]
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Caption: Biological mechanisms of Benzo[h]quinoline and its derivatives.

Materials Science and Other Applications

e Organic Light-Emitting Diodes (OLEDs): The notable fluorescence of Benzo[h]quinoline
makes it a valuable compound in the development of materials for OLEDs.[1]

o Fluorescent Probes: Its photophysical properties are utilized in creating fluorescent probes
for biochemical assays.[1] For instance, 10-Hydroxybenzo[h]quinoline is used to detect
boronic acids and as a probe for proteins like human serum albumin.[10]

o Coordination Chemistry: It serves as a ligand in the synthesis of complex organometallic
compounds, such as osmium and ruthenium complexes containing N-heterocyclic carbene
ligands.[2]
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Caption: Logical diagram linking the properties of Benzo[h]quinoline to its applications.

Safety and Handling

Benzo[h]quinoline is classified as a combustible solid.[2] Standard laboratory safety protocols
should be followed, including the use of personal protective equipment such as eye shields and
gloves. It should be stored in a cool, dark, and well-sealed container.[10]

Disclaimer:This document is intended for informational purposes for a technical audience. All
laboratory work should be conducted by trained professionals in accordance with established
safety guidelines and regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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